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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD). MMTD, identified by CAS

number 29490-19-5, is a heterocyclic organosulfur compound with significant applications in

the pharmaceutical and agricultural industries. This document details its structural

characteristics, including the critical thione-thiol tautomerism, key physicochemical properties,

and solubility in various organic solvents. Furthermore, it outlines detailed experimental

protocols for its synthesis and characterization, intended for researchers, scientists, and

professionals in drug development.

Introduction
2-Mercapto-5-methyl-1,3,4-thiadiazole (also known as 5-Methyl-1,3,4-thiadiazole-2-thiol) is a

versatile chemical intermediate.[1] Its structure, featuring a thiadiazole ring substituted with

both a methyl and a mercapto group, imparts a unique combination of aromaticity and

nucleophilic reactivity.[2] This dual nature makes it a valuable building block in the synthesis of

a wide range of bioactive molecules, including cephalosporin antibiotics like Cefazolin, and as
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a potent nitrification inhibitor.[1][3] This guide serves as a centralized resource for its

fundamental properties and experimental methodologies.

Chemical Structure and Tautomerism
A crucial aspect of MMTD's chemistry is its existence in a tautomeric equilibrium between the

thione and thiol forms. Computational studies, along with experimental evidence from

vibrational spectroscopy and X-ray crystallography, have shown that the thione tautomer is the

most stable form in the gas phase, in solution (DMSO), and in the solid state.[4][5] This

equilibrium is fundamental to its reactivity and interactions.

Caption: Thione-thiol tautomerism of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Physical and Chemical Properties
The compound is typically a white to off-white or pale yellow crystalline powder with a faint,

sulfur-like odor.[1][2][3] It is stable under recommended storage conditions, sealed in a dry

environment at room temperature.[1][3]

Table 1: Physicochemical Properties of 2-Mercapto-5-
methyl-1,3,4-thiadiazole

Property Value Reference(s)

CAS Number 29490-19-5 [1][3]

Molecular Formula C₃H₄N₂S₂ [1][3]

Molecular Weight 132.21 g/mol [1][3][6]

Appearance
White to off-white crystalline

powder
[1][3][7]

Melting Point 185 - 188 °C [1][3][8]

Boiling Point (Predicted) 182.9 ± 23.0 °C [1][3]

Density (Predicted) 1.4 ± 0.1 g/cm³ [9]

pKa 6.49 ± 0.40 [1][3]

Vapor Pressure 0.791 mmHg at 25°C [9]
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Solubility
MMTD is generally insoluble in water but shows solubility in various organic solvents.[2][9] A

systematic study determined its solid-liquid equilibrium solubilities in twelve different organic

monosolvents using a gravimetric method over a temperature range of 283.15 to 323.15 K.[10]

[11] The dissolution process was found to be endothermic, entropy-driven, and spontaneous.

[10][11]

Table 2: Solubility of 2-Mercapto-5-methyl-1,3,4-
thiadiazole in Organic Solvents

Solvent
Solubility (General
Order)

Specific Data Reference(s)

Alcohols

Ethanol > Methanol >

n-Propanol > i-

Propanol > n-Butanol

> i-Butanol

Solubility increases

with temperature in all

tested alcohols.

[10][11]

Esters

Methyl Acetate > Ethyl

Acetate > Propyl

Acetate > Butyl

Acetate > Amyl

Acetate > Ethyl

Formate

Solubility increases

with temperature in all

tested esters.

[10][11]

Other Solvents Chloroform

Soluble at 10 mg/mL

(clear to slightly hazy,

colorless solution).

[1][2][3]

Water
Insoluble / Sparingly

Soluble

2 g/100 mL (Note: this

value from a single

source may require

verification).

[2][9]

Reactivity and Synthesis
MMTD is a key intermediate in organic synthesis. Its reactivity stems from the nucleophilic thiol

group and the heterocyclic ring structure.[2] It is commonly used in functionalization reactions
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to produce derivatives with applications in coordination chemistry and materials science.[12]

[13]

General Synthesis
The industrial-scale preparation of MMTD typically involves the cyclocondensation of

thiosemicarbazide with acetic acid or its derivatives, followed by cyclization, often facilitated by

reagents like phosphorus sulfides (P₂S₅).[2] This process requires careful control of pH and

temperature to optimize the yield.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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